Cas no 2171989-34-5 (3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4,4-difluorobutanoic acid)

• Product Name: 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4,4-difluorobutanoic acid
• CAS No: 2171989-34-5
• MF: C₂₆H₂₈F₂N₂O₅
• MW: 486.507734298706
• CID: 6289436
• PubChem ID: 165820727
• Update Time: 2025-05-23

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4,4-difluorobutanoic acid
• EN300-1563058
• 2171989-34-5
• 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-4,4-difluorobutanoic acid

• Inchi： 1S/C26H28F2N2O5/c27-24(28)21(13-23(32)33)29-22(31)14-26(11-5-6-12-26)30-25(34)35-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21,24H,5-6,11-15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FOFGRULBYGPQMH-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(CC1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 486.19662832g/mol
• Monoisotopic Mass: 486.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4,4-difluorobutanoic acid

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4,4-difluorobutanoic acid: A Comprehensive Overview

The compound with CAS No 2171989-34-5, known as 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4,4-difluorobutanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a difluorinated butanoic acid moiety. The combination of these structural elements makes it a versatile building block for various applications, particularly in drug discovery and peptide synthesis.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis due to their excellent stability under basic conditions and ease of removal under acidic conditions. The presence of the Fmoc group in this compound suggests its potential use as a protective group in peptide synthesis, where it can be strategically introduced to control the reactivity of amino groups during complex molecule construction. Additionally, the cyclopentane ring introduces rigidity and stability to the molecule, which can be advantageous in modulating pharmacokinetic properties such as bioavailability and half-life.

The 4,4-difluorobutanoic acid moiety is another key feature of this compound. Fluorine substitution is known to enhance lipophilicity and metabolic stability, making it a valuable component in drug design. Recent research has demonstrated that fluorinated compounds often exhibit improved potency and selectivity compared to their non-fluorinated counterparts. This makes the compound an attractive candidate for developing novel therapeutics targeting various diseases, including cancer and infectious diseases.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including nucleophilic substitutions, cyclizations, and fluorinations. The synthesis pathway likely begins with the preparation of the Fmoc protected amino group, followed by its incorporation into the cyclopentane ring through a carefully designed coupling reaction. The introduction of the difluorinated butanoic acid group would then require precise control over regioselectivity to ensure the desired stereochemistry.

In terms of applications, this compound has shown promise in several areas. For instance, its role as a building block in peptide synthesis has been explored in recent studies aiming to develop bioactive peptides with enhanced stability and bioavailability. Furthermore, its fluorinated moiety makes it an ideal candidate for exploring fluorinated drugs with improved pharmacokinetic profiles. Researchers have also investigated its potential as an intermediate in the synthesis of more complex molecules with diverse biological activities.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its biological activity in greater depth through in vitro and in vivo studies. These investigations are expected to shed light on its potential therapeutic applications and pave the way for its use in developing innovative medicines.